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Compound of Interest

Compound Name: Pimozide

Cat. No.: B1677891 Get Quote

Essential Safety and Handling Guide for Pimozide
This guide provides crucial safety protocols and logistical information for the handling and

disposal of Pimozide in a laboratory setting. Adherence to these procedural steps is vital for

ensuring the safety of all personnel.

Hazard Profile of Pimozide
Pimozide is classified as harmful if swallowed and may cause developmental or female

reproductive toxicity.[1] It is imperative to handle this compound with appropriate caution.

Hazard Classification Description

Acute Oral Toxicity Category 4: Harmful if swallowed.[2]

Reproductive Toxicity
Can cause developmental and female

reproductive toxicity.[1]

Personal Protective Equipment (PPE)
The use of appropriate PPE creates a necessary barrier between the researcher and the

chemical, minimizing exposure risk.[3] All PPE should be donned before handling Pimozide
and removed carefully after the procedure is complete.
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PPE Category Item and Specifications Rationale and Citation

Hand Protection

• Double Gloving

Recommended: Two pairs of

powder-free, chemical-

resistant gloves.[4][5] •

Material: Nitrile or other

material tested for resistance

to hazardous drugs.[3] •

Procedure: Place one glove

cuff under the gown cuff and

the second over the gown cuff.

[5]

Prevents skin contact. Double

gloving provides an extra layer

of protection, as gloves can be

contaminated during handling.

[4] Gloves should be changed

every 30-60 minutes or

immediately if damaged or

contaminated.[4]

Body Protection

• Protective Gown: Disposable,

low-permeability, lint-free fabric

with a solid front, long sleeves,

and tight-fitting knit or elastic

cuffs.[5]

Protects skin and personal

clothing from contamination.[6]

Eye & Face Protection

• Safety Goggles: Standard

laboratory safety goggles.[6] •

Face Shield: Recommended in

addition to goggles, especially

when there is a risk of

splashes.[4]

Protects eyes and face from

dust particles and splashes.[4]

[6]

Respiratory Protection

• Respirator: An N95 respirator

or higher is required when dust

may be generated (e.g.,

weighing powder).[3]

Prevents inhalation of the

powdered compound.[6][7]

Use should be based on a risk

assessment.[6]

Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling Pimozide is essential to maintain a safe laboratory

environment.

Preparation and Engineering Controls
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Risk Assessment: Before beginning work, perform a risk assessment for the planned

procedure.

Designated Area: Handle Pimozide in a designated area, such as a laboratory fume hood or

an area with appropriate exhaust ventilation, to minimize inhalation exposure.[6][7]

Gather Materials: Ensure all necessary PPE, handling equipment, and waste containers are

readily accessible.

Handling the Compound
Avoid Dust Formation: Manipulate the solid form of Pimozide carefully to avoid generating

dust.[7]

Personal Hygiene: Do not eat, drink, or smoke in the area where Pimozide is being handled.

[2]

Avoid Contact: Take all necessary precautions to avoid direct contact with skin and eyes, and

prevent inhalation of the powder.[7]

Post-Handling and Decontamination
Clean Work Surfaces: Decontaminate all work surfaces thoroughly after the procedure is

complete.

Hand Washing: Wash hands thoroughly with soap and water after handling the substance

and after removing gloves.[5]

Clothing: Remove any contaminated clothing immediately.[6]

Accidental Release Measures
Evacuate: Evacuate the immediate danger area.

Contain Spill: Prevent the product from entering drains.

Clean-up: Wear full PPE. Take up dry material without generating dust. Use an inert

absorbent material for solutions.[6] Collect all spill residue and cleaning materials in a
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suitable, properly labeled container for disposal.[6]

Disposal Plan
Proper disposal of Pimozide and all contaminated materials is critical to prevent environmental

contamination and accidental exposure.

Waste Segregation
Pimozide Waste: All surplus Pimozide and grossly contaminated materials should be

treated as hazardous chemical waste.

Contaminated PPE: Used gloves, gowns, and other disposable PPE should be collected in a

designated, sealed container for hazardous waste.[5] Outer gloves should be removed

promptly after handling and placed in a sealable bag.[5]

Empty Containers: Empty containers must be managed as hazardous waste and should not

be rinsed into the drain.[8]

Containerization and Labeling
Containers: Use appropriate, leak-proof containers for all waste streams.

Labeling: Clearly label all waste containers with "Hazardous Waste" and list the contents,

including "Pimozide."

Final Disposal
Approved Vendor: Dispose of all Pimozide-related waste through an approved and licensed

hazardous waste disposal service, in accordance with local, state, and federal regulations.[9]

Pimozide Handling Workflow
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Caption: Workflow for the safe handling and disposal of Pimozide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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